![molecular formula C10H15NO B1330441 {2-[(Dimethylamino)methyl]phenyl}methanol CAS No. 63321-79-9](/img/structure/B1330441.png)
{2-[(Dimethylamino)methyl]phenyl}methanol
Overview
Description
“{2-[(Dimethylamino)methyl]phenyl}methanol” is a chemical compound with the molecular formula C10H15NO . It is used as an intermediate for active pharmaceutical ingredients and dyes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code1S/C10H15NO/c1-11(2)7-9-5-3-4-6-10(9)8-12/h3-6,12H,7-8H2,1-2H3
. This indicates that the molecule consists of a phenyl group attached to a methanol group, with a dimethylamino group attached to the second carbon of the phenyl ring. Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 165.24 . It is a liquid at room temperature . The compound has a density of 1.1±0.1 g/cm3, a boiling point of 442.5±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C .Scientific Research Applications
Tris(2-(Dimethylamino)phenyl)methanol in Salt Derivatives
- Tris(2-(dimethylamino)phenyl)methanol, a tertiary alcohol, forms stable salts with acids in water. X-ray crystallographic analysis reveals a structure constructed by three zwitterionic hydrogen bonds sharing a trifurcated oxygen anion center. The influences of anions on the hydrogen-bond structure were studied, showing a connection between the anion type and the hydrogen-bond structure of the organic cation (Zhang et al., 2015).
Conformational Dynamics in Solution
- In a related study, variable-temperature 1 H NMR experiments revealed that tris(2-(dimethylamino)phenyl)methanol in solution exists as an equilibrium mixture of conformers. The study emphasized the significant role of hydrogen bonds in both intra- and inter-conformational conversions of molecules, indicating a complex dynamic behavior influenced by hydrogen bonding (Niu et al., 2015).
Photophysical and Photochemical Properties
Study on HOF System
- A study focused on the intermolecular hydrogen bond structure of HOF-methanol complex (HOF-2M) and explored the monitoring mechanism of alcohols by HOF. The research provided a theoretical interpretation of the mechanisms involved, including the analysis of hydrogen bond parameters, infrared spectra, and molecular orbitals. The study highlights the impact of intermolecular hydrogen bonds on excited state intramolecular proton transfer processes (Liu et al., 2019).
Fluorescence Studies
Fluorescence Properties in Different Media
- A research investigated the electronic absorption and fluorescence properties of a related compound, (4-{(1E,3E)-4-[4-(dimethylamino)phenyl]buta-1,3-dienyl}phenyl)methanol, in various media. The study revealed solvatochromic fluorescence correlated with solvent polarity parameters, indicating the molecule's potential as a fluorescence probe in bioconjugates with proteins like bovine serum albumin and human serum albumin (Singh & Darshi, 2004).
Chemical Synthesis and Analysis
HPLC Method for Purity Determination
- A study developed and validated a high-performance liquid chromatography (HPLC) method for the purity assay of Sn-ADAM, a precursor and free ligand of a SPECT imaging agent. The method involved chromatographic separation and was proven suitable for pharmaceutical quality control, showing potential for various applications in chemical analysis (Yang et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as poly [2-(dimethylamino)ethyl methacrylate] (pdmaema) have been shown to inhibit the growth of both harmful gram-negative and gram-positive bacteria .
Mode of Action
It’s worth noting that similar compounds like pdmaema have been found to exhibit antimicrobial properties . The mechanism of action for these types of compounds typically involves interaction with bacterial cell walls, leading to disruption of cellular processes .
Biochemical Pathways
Related compounds have been shown to interfere with bacterial growth, suggesting that they may affect pathways related to cell division and metabolism .
Pharmacokinetics
The compound’s molecular weight (16523 g/mol) and formula (C10H15NO) suggest that it may have good bioavailability .
Result of Action
Similar compounds have been shown to exhibit antimicrobial properties, suggesting that they may lead to the death of bacterial cells .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of similar compounds .
Biochemical Analysis
Biochemical Properties
{2-[(Dimethylamino)methyl]phenyl}methanol plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves the modulation of enzyme activity, either through inhibition or activation, depending on the specific enzyme and context .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the expression of genes involved in oxidative stress responses and apoptosis. Additionally, this compound can alter cellular metabolism by affecting the activity of key metabolic enzymes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to changes in their conformation and activity. For instance, it has been reported to inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling. This inhibition can lead to downstream effects on various cellular processes, including gene expression and metabolic pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods. Long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant physiological changes. For example, high doses of this compound have been associated with toxic effects, including liver damage and oxidative stress. Threshold effects have also been observed, where a certain dosage level is required to elicit a measurable response .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are essential for its metabolism. These interactions can affect metabolic flux and the levels of various metabolites. For instance, the metabolism of this compound can lead to the production of reactive oxygen species, which can have downstream effects on cellular function .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can influence the localization and accumulation of the compound. For example, this compound has been shown to accumulate in the liver, where it can exert its biochemical effects .
Subcellular Localization
The subcellular localization of this compound is an important factor in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, this compound has been observed to localize in the mitochondria, where it can influence mitochondrial function and energy metabolism .
Properties
IUPAC Name |
[2-[(dimethylamino)methyl]phenyl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-11(2)7-9-5-3-4-6-10(9)8-12/h3-6,12H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCSZGCNCOFOSQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=CC=C1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80306294 | |
Record name | {2-[(dimethylamino)methyl]phenyl}methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80306294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63321-79-9 | |
Record name | NSC175168 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=175168 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | {2-[(dimethylamino)methyl]phenyl}methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80306294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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